Cas no 84442-57-9 (Ethyl 4-aminopiperazine-1-carboxylate hydrochloride)

• Product Name: Ethyl 4-aminopiperazine-1-carboxylate hydrochloride
• CAS No: 84442-57-9
• MF: C₇H₁₆ClN₃O₂
• MW: 209.673840522766
• MDL: MFCD28041049
• CID: 2950970
• PubChem ID: 20260338
• Update Time: 2025-05-23

Ethyl 4-aminopiperazine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 乙基4-氨基哌嗪-1-羧酸酯盐酸盐
• Ethyl 4-aminopiperazine-1-carboxylate hydrochloride
• ethyl 4-aminopiperazine-1-carboxylate;hydrochloride
• Ethyl4-aminopiperazine-1-carboxylatehydrochloride
• 84442-57-9
• SCHEMBL10997461
• EN300-19357378
• JDA44257

• MDL： MFCD28041049
• Inchi： 1S/C7H15N3O2.ClH/c1-2-12-7(11)9-3-5-10(8)6-4-9;/h2-6,8H2,1H3;1H
• InChI Key： FEZAVRDHPWVEFW-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(N1CCN(CC1)N)=O

Computed Properties

• Exact Mass: 209.093
• Monoisotopic Mass: 209.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.8

Additional information on Ethyl 4-aminopiperazine-1-carboxylate hydrochloride

Ethyl 4-Aminopiperazine-1-Carboxylate Hydrochloride: A Comprehensive Overview

Ethyl 4-Aminopiperazine-1-Carboxylate Hydrochloride, also known by its CAS number 84442-57-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a piperazine ring, a six-membered saturated ring with two nitrogen atoms, which is a common structural motif in various bioactive compounds. The presence of an ethyl carboxylate group and an amino group further enhances its functional versatility.

Recent studies have highlighted the importance of Ethyl 4-Aminopiperazine-1-Carboxylate Hydrochloride in the design of bioactive molecules. Researchers have explored its role as a precursor for the synthesis of more complex structures, including those with potential therapeutic applications. For instance, the compound has been utilized in the development of agents targeting central nervous system disorders, such as Alzheimer's disease and Parkinson's disease. Its ability to interact with various biological targets, including enzymes and receptors, makes it a valuable starting material for drug discovery efforts.

The synthesis of Ethyl 4-Aminopiperazine-1-Carboxylate Hydrochloride involves a series of well-established organic reactions. Starting from piperazine, the compound undergoes alkylation to introduce the amino group at the 4-position. Subsequent esterification with ethyl bromoacetate yields the carboxylate ester, which is then converted into the hydrochloride salt through acidification. This multi-step synthesis ensures high purity and structural integrity, making it suitable for both research and industrial applications.

One of the most promising aspects of this compound is its potential as a prodrug. Prodrugs are inactive compounds that are metabolized in vivo to release active pharmacological agents. Ethyl 4-Aminopiperazine-1-Carboxylate Hydrochloride has been investigated as a prodrug for various bioactive molecules, including antiviral agents and anticancer drugs. Its ability to enhance drug delivery and reduce side effects has been demonstrated in preclinical studies, suggesting its potential for clinical translation.

In addition to its pharmacological applications, Ethyl 4-Aminopiperazine-1-Carboxylate Hydrochloride has also found use in materials science. The compound serves as a building block for the synthesis of advanced materials, such as polymers and nanoparticles. Its unique combination of functional groups allows for tailored properties, making it an attractive candidate for applications ranging from drug delivery systems to electronic devices.

Recent advancements in computational chemistry have further expanded our understanding of this compound's properties. Molecular modeling studies have provided insights into its conformational flexibility and interactions with biological targets. These findings have been instrumental in guiding the design of more potent and selective derivatives.

In terms of safety and toxicity, Ethyl 4-Aminopiperazine-1-Carboxylate Hydrochloride has undergone rigorous evaluation in preclinical models. Studies indicate that it exhibits low toxicity at therapeutic doses, with minimal adverse effects on vital organs such as the liver and kidneys. However, further research is required to fully characterize its safety profile and establish guidelines for safe handling.

In conclusion, Ethyl 4-Aminopiperazine-1-Carboxylate Hydrochloride (CAS No. 84442-57-9) is a versatile compound with diverse applications in chemistry and pharmacology. Its unique structure, combined with recent advances in research methodologies, positions it as a valuable tool for drug discovery and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.